Cas no 1179149-37-1 (6-Fluoroisoquinoline-1-carboxylic acid)

6-Fluoroisoquinoline-1-carboxylic acid is a fluorinated heterocyclic compound with a carboxylic acid functional group at the 1-position, making it a versatile intermediate in organic synthesis and medicinal chemistry. The fluorine substitution at the 6-position enhances its reactivity and potential for further derivatization, particularly in the development of pharmaceuticals and agrochemicals. Its structural features allow for selective modifications, enabling applications in the synthesis of bioactive molecules, including kinase inhibitors and other therapeutic agents. The compound's stability and well-defined reactivity profile make it a valuable building block for researchers exploring novel isoquinoline-based scaffolds.
6-Fluoroisoquinoline-1-carboxylic acid structure
1179149-37-1 structure
Product Name:6-Fluoroisoquinoline-1-carboxylic acid
CAS No:1179149-37-1
MF:C10H6FNO2
MW:191.158545970917
CID:4561703
PubChem ID:59264505
Update Time:2025-06-10

6-Fluoroisoquinoline-1-carboxylic acid Chemical and Physical Properties

Names and Identifiers

    • 6-FLUOROISOQUINOLINE-1-CARBOXYLIC ACID
    • 1-Isoquinolinecarboxylic acid, 6-fluoro-
    • AMY26342
    • A928652
    • 6-FLUOROISOQUINOLINE-1-CARBOXYLICACID
    • 6-Fluoro-1-isoquinolinecarboxylic acid
    • 1179149-37-1
    • SCHEMBL755959
    • MFCD20638782
    • DB-415045
    • 6-Fluoroisoquinoline-1-carboxylic acid
    • MDL: MFCD20638782
    • Inchi: 1S/C10H6FNO2/c11-7-1-2-8-6(5-7)3-4-12-9(8)10(13)14/h1-5H,(H,13,14)
    • InChI Key: FBTAZJOMYWXIER-UHFFFAOYSA-N
    • SMILES: FC1C=CC2C(C(=O)O)=NC=CC=2C=1

Computed Properties

  • Exact Mass: 191.03825660g/mol
  • Monoisotopic Mass: 191.03825660g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 14
  • Rotatable Bond Count: 1
  • Complexity: 234
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.1
  • Topological Polar Surface Area: 50.2

6-Fluoroisoquinoline-1-carboxylic acid Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Chemenu
CM229044-1g
6-Fluoroisoquinoline-1-carboxylic acid
1179149-37-1 97%
1g
$547 2021-08-04
Alichem
A189009457-1g
6-Fluoroisoquinoline-1-carboxylic acid
1179149-37-1 95%
1g
$831.23 2023-09-04
Alichem
A189009457-5g
6-Fluoroisoquinoline-1-carboxylic acid
1179149-37-1 95%
5g
$2544.10 2023-09-04
Chemenu
CM229044-250mg
6-Fluoroisoquinoline-1-carboxylic acid
1179149-37-1 97%
250mg
$*** 2023-04-03
Chemenu
CM229044-1g
6-Fluoroisoquinoline-1-carboxylic acid
1179149-37-1 97%
1g
$*** 2023-04-03
NAN JING YAO SHI KE JI GU FEN Co., Ltd.
PBTQ9002-100MG
6-fluoroisoquinoline-1-carboxylic acid
1179149-37-1 95%
100MG
¥ 937.00 2023-04-06
NAN JING YAO SHI KE JI GU FEN Co., Ltd.
PBTQ9002-250MG
6-fluoroisoquinoline-1-carboxylic acid
1179149-37-1 95%
250MG
¥ 1,498.00 2023-04-06
NAN JING YAO SHI KE JI GU FEN Co., Ltd.
PBTQ9002-500MG
6-fluoroisoquinoline-1-carboxylic acid
1179149-37-1 95%
500MG
¥ 2,494.00 2023-04-06
NAN JING YAO SHI KE JI GU FEN Co., Ltd.
PBTQ9002-1G
6-fluoroisoquinoline-1-carboxylic acid
1179149-37-1 95%
1g
¥ 3,742.00 2023-04-06
NAN JING YAO SHI KE JI GU FEN Co., Ltd.
PBTQ9002-5G
6-fluoroisoquinoline-1-carboxylic acid
1179149-37-1 95%
5g
¥ 11,226.00 2023-04-06

Additional information on 6-Fluoroisoquinoline-1-carboxylic acid

Introduction to 6-Fluoroisoquinoline-1-carboxylic acid (CAS No. 1179149-37-1)

6-Fluoroisoquinoline-1-carboxylic acid, identified by the Chemical Abstracts Service Number (CAS No.) 1179149-37-1, is a fluorinated isoquinoline derivative that has garnered significant attention in the field of pharmaceutical chemistry and medicinal biology. This compound belongs to a class of heterocyclic molecules known for their diverse biological activities and potential therapeutic applications. The introduction of a fluorine atom at the 6-position of the isoquinoline scaffold introduces unique electronic and steric properties, which can modulate the pharmacokinetic and pharmacodynamic profiles of the molecule. Such modifications are increasingly recognized as pivotal in the design of novel drug candidates.

The isoquinoline core is a structurally rich class of organic compounds that are prevalent in numerous natural products and bioactive molecules. Its aromatic system, characterized by a fused benzene and pyridine ring, serves as a privileged scaffold in medicinal chemistry due to its ability to engage in multiple non-covalent interactions with biological targets. The fluorine substituent, on the other hand, is a well-documented pharmacophore that can enhance metabolic stability, binding affinity, and oral bioavailability. The combination of these features makes 6-Fluoroisoquinoline-1-carboxylic acid a promising candidate for further exploration in drug discovery.

In recent years, there has been a surge in research focused on developing small-molecule inhibitors targeting various kinases and enzymes involved in cancer metabolism. Isoquinoline derivatives have been extensively studied for their potential to disrupt aberrant signaling pathways in malignant cells. Specifically, 6-Fluoroisoquinoline-1-carboxylic acid has shown promise as an inhibitor of enzymes such as tyrosine kinases and phosphodiesterases, which are critical regulators of cell proliferation and survival. Preliminary in vitro studies have demonstrated its ability to inhibit the activity of these enzymes with high selectivity, suggesting its potential as a lead compound for further optimization.

One of the most compelling aspects of 6-Fluoroisoquinoline-1-carboxylic acid is its structural versatility. The carboxylic acid functionality at the 1-position provides a handle for further derivatization through amide bond formation or esterification, allowing chemists to fine-tune the properties of the molecule. This adaptability has enabled researchers to generate libraries of analogs with tailored pharmacological profiles. For instance, modifications at other positions on the isoquinoline ring can introduce additional substituents that enhance solubility, permeability, or target specificity. Such structural diversification is essential for optimizing drug-like characteristics and improving therapeutic efficacy.

The synthesis of 6-Fluoroisoquinoline-1-carboxylic acid presents both challenges and opportunities for synthetic chemists. Traditional approaches often involve multi-step sequences that require careful regioselective functionalization of the isoquinoline core. However, advances in catalytic methods and transition-metal-mediated reactions have streamlined many synthetic pathways, making it more feasible to access complex derivatives efficiently. Notably, fluorination reactions, such as electrophilic aromatic substitution or metal-catalyzed cross-coupling reactions, have been employed to introduce the fluorine atom at the desired position with high precision.

From a computational chemistry perspective, understanding the molecular interactions between 6-Fluoroisoquinoline-1-carboxylic acid and biological targets is crucial for rational drug design. Molecular docking studies have been instrumental in predicting binding modes and affinities, providing insights into how structural modifications can improve target engagement. These computational models complement experimental efforts by allowing rapid screening of virtual libraries and identification of key residues involved in binding interactions. Such integrative approaches are becoming increasingly prevalent in modern drug discovery pipelines.

The pharmacokinetic properties of 6-Fluoroisoquinoline-1-carboxylic acid are another area of active investigation. Fluorinated compounds often exhibit enhanced lipophilicity and metabolic stability, which can translate into improved oral bioavailability and prolonged circulation times. However, it is essential to balance these benefits with potential toxicity concerns associated with fluorinated moieties. Detailed pharmacokinetic studies are necessary to assess absorption, distribution, metabolism, excretion (ADME) profiles and identify any liabilities that may need addressing during drug development.

In conclusion,6-Fluoroisoquinoline-1-carboxylic acid (CAS No. 1179149-37-1) represents a fascinating example of how structural innovation can yield potent bioactive molecules with therapeutic potential. Its unique combination of an isoquinoline scaffold modified by fluorination at the 6-position offers opportunities for developing novel treatments against various diseases, particularly cancer-related disorders. As research continues to uncover new biological functions and synthetic strategies for this class of compounds,6-Fluoroisoquinoline-1-carboxylic acid is poised to play an important role in future drug development efforts.

Recommended suppliers
HANGZHOU BAIS CHEMICAL TECHNOLOGY CO., LTD.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
HANGZHOU BAIS CHEMICAL TECHNOLOGY CO., LTD.
Nanjing Jubai Biopharm
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Nanjing Jubai Biopharm
Henan Dongyan Pharmaceutical Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Henan Dongyan Pharmaceutical Co., Ltd
Jinan Hanyu Chemical Co.,Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Jinan Hanyu Chemical Co.,Ltd.
Hunan Well Medicine Synthesis Technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Hunan Well Medicine Synthesis Technology Co., Ltd.